N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide
• InChI: InChI=1S/C15H13ClFNO2/c1-2-20-14-6-4-3-5-11(14)15(19)18-13-8-7-10(16)9-12(13)17/h3-9H,2H2,1H3,(H,18,19)
• InChI Key: PJQJGIJEBGYAFE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C15H13ClFNO2
• Molecular Weight: 293.72 g/mol

Description

N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide, also known as CFEB, is a chemical compound that has shown promising potential in scientific research applications. CFEB belongs to the class of benzamide compounds and is structurally similar to the drug, eticlopride, which is used to treat schizophrenia. CFEB has been synthesized and investigated for its potential use in the treatment of various disorders, including Parkinson's disease, depression, and addiction.

Mechanism of Action

N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide acts as a selective dopamine D3 receptor antagonist, which means it blocks the activity of dopamine at this receptor site. This mechanism of action has been shown to have potential therapeutic effects in animal models of Parkinson's disease, depression, and addiction. N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide has also been shown to have a high affinity for the dopamine D2 receptor, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide has been shown to have a range of biochemical and physiological effects in animal models. In studies of Parkinson's disease, N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide has been shown to improve motor function and reduce the loss of dopamine-producing neurons in the brain. In studies of depression, N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide has been shown to reduce symptoms of anhedonia, a common symptom of depression characterized by a loss of interest in pleasurable activities. In studies of addiction, N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide has been shown to reduce drug-seeking behavior and prevent relapse.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide in laboratory experiments is its high selectivity for dopamine receptors. This allows researchers to target specific receptor sites and investigate the effects of dopamine signaling in a controlled manner. However, one limitation of using N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide is its relatively low potency compared to other dopamine receptor antagonists. This may limit its effectiveness in certain experimental settings.

Future Directions

There are several future directions for research on N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide. One area of focus is the development of more potent derivatives of N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide that may have greater therapeutic potential. Another area of research is the investigation of N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide's effects on other neurotransmitter systems in the brain, such as serotonin and norepinephrine. Additionally, further studies are needed to investigate the long-term safety and efficacy of N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide in animal models and humans.

Synthesis Methods

The synthesis of N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide involves several steps, starting with the reaction of 4-chloro-2-fluoroaniline with ethyl 2-bromoacetate to form 4-chloro-2-fluoro-N-(2-bromoethyl)aniline. This compound is then reacted with 2-ethoxybenzoic acid in the presence of a base to form N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide. The synthesis of N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide is a relatively straightforward process and can be accomplished in a laboratory setting.

Scientific Research Applications

N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide has been investigated for its potential use in the treatment of various disorders. One area of research has focused on N-(4-chloro-2-fluorophenyl)-2-ethoxybenzamide's ability to modulate dopamine receptors in the brain. Dopamine is a neurotransmitter that plays a critical role in reward, motivation, and movement. Abnormalities in dopamine signaling have been implicated in a range of neurological and psychiatric disorders, including Parkinson's disease, depression, and addiction.